Cas no 2174002-36-7 (2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride)

• Product Name: 2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride
• CAS No: 2174002-36-7
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5894162
• PubChem ID: 132372891
• Update Time: 2025-06-09

2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride
• EN300-1689018
• Z3067530366
• 2-(4-aminoindol-1-yl)acetic acid;hydrochloride
• starbld0048976
• 2174002-36-7

• Inchi： 1S/C10H10N2O2.ClH/c11-8-2-1-3-9-7(8)4-5-12(9)6-10(13)14;/h1-5H,6,11H2,(H,13,14);1H
• InChI Key： FULNGCNQZPXBNO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN1C2=C(C(N)=CC=C2)C=C1.[H]Cl

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2Ų

Additional information on 2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride

2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride: A Promising Compound in Medicinal Chemistry

2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride (CAS No. 2174002-36-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as indole-3-acetic acid hydrochloride, belongs to the class of indole derivatives, which are widely studied for their diverse biological activities.

The chemical structure of 2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride features an indole ring system with an amino group at the 4-position and an acetic acid moiety attached to the 3-position. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications. The indole scaffold is a privileged structure in drug discovery, often associated with potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Recent studies have highlighted the potential of 2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride in modulating key signaling pathways involved in disease processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride has been investigated for its neuroprotective properties. A study published in the European Journal of Pharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes and reducing reactive oxygen species (ROS) levels. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. Its metabolic stability and low toxicity further enhance its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride in various therapeutic indications. Preliminary results from phase I trials have shown that the compound is well-tolerated with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthetic route for 2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride involves a multi-step process that includes the formation of the indole ring system, introduction of the amino group, and subsequent attachment of the acetic acid moiety. The final step involves the conversion to the hydrochloride salt form to enhance solubility and stability. This synthetic approach allows for efficient large-scale production, making it feasible for commercialization.

In conclusion, 2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride (CAS No. 2174002-36-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical and clinical data make it an attractive candidate for further development in medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for various diseases.